Cas no 2580232-11-5 (2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid
• CAS No: 2580232-11-5
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 5662628
• PubChem ID: 165892359
• Update Time: 2025-06-30

2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580232-11-5
• 2-(4-{[(benzyloxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid
• EN300-27724615
• 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid

• Inchi： 1S/C19H19NO5/c21-17(22)11-14-7-4-8-15-16(9-10-24-18(14)15)20-19(23)25-12-13-5-2-1-3-6-13/h1-8,16H,9-12H2,(H,20,23)(H,21,22)
• InChI Key： MLSCCRNGPCEKES-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(CC(=O)O)C1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid

Comprehensive Overview of 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid (CAS No. 2580232-11-5)

2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid (CAS No. 2580232-11-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique benzopyran core structure, which is often associated with bioactive properties, making it a subject of interest for drug discovery and development. The presence of the benzyloxy carbonylamino group and the acetic acid moiety further enhances its versatility in synthetic applications.

The compound's molecular structure combines a 3,4-dihydro-2H-1-benzopyran scaffold with a carbamate derivative, which is commonly explored in medicinal chemistry for its ability to modulate biological targets. Researchers are particularly interested in its potential as a building block for small molecule inhibitors or protease substrates, given its structural similarity to other pharmacologically active compounds. Its CAS No. 2580232-11-5 serves as a critical identifier for regulatory and commercial purposes.

In recent years, the demand for benzopyran derivatives has surged due to their applications in neurodegenerative disease research and anti-inflammatory drug development. This aligns with growing public interest in precision medicine and targeted therapies, as evidenced by frequent searches for terms like "benzopyran-based drugs" and "CAS 2580232-11-5 applications." The compound's acetic acid functional group also makes it a candidate for prodrug design, a hot topic in pharmaceutical innovation.

From a synthetic chemistry perspective, 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for modifications at the benzyloxy carbonylamino or acetic acid positions, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial for addressing challenges in drug solubility and bioavailability, which are frequently discussed in academic and industrial forums.

The compound's relevance extends to high-throughput screening (HTS) platforms, where it may serve as a chemical probe for identifying novel biological pathways. With increasing interest in AI-driven drug discovery, databases often highlight CAS 2580232-11-5 as a valuable entry for virtual screening libraries. Its structural features align with trends in fragment-based drug design, a method gaining traction due to its efficiency in lead optimization.

Quality control and characterization of 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid rely on advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a priority for researchers and manufacturers alike. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and transportation in global supply chains.

In summary, 2-(4-{(benzyloxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-8-yl)acetic acid (CAS No. 2580232-11-5) represents a promising candidate for multidisciplinary research. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery, chemical biology, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.